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Compound of Interest

Compound Name: MPTP hydrochloride

Cat. No.: B1662529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-methyl-4-phenyl-1,2,3,6-

tetrahydropyridine hydrochloride (MPTP hydrochloride), a potent and selective neurotoxin

widely used in preclinical research to model Parkinson's disease. This document details its

chemical properties, outlines experimental protocols for inducing parkinsonism in animal

models, and illustrates the key signaling pathways involved in its neurotoxic mechanism.

Core Chemical and Physical Properties
MPTP hydrochloride is the hydrochloride salt of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine.

Its CAS Registry Number is 23007-85-4[1][2][3]. The quantitative chemical properties of MPTP
hydrochloride are summarized in the table below for easy reference.
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Property Value Source

CAS Number 23007-85-4 [1][2]

Molecular Formula C₁₂H₁₅N · HCl

Molecular Weight 209.72 g/mol

Appearance White to off-white solid/powder

Melting Point 249-254 °C

Solubility
Soluble in water (100 mg/mL)

and DMSO (23.86 mg/mL)

Storage Temperature 2-8°C

Mechanism of Neurotoxicity: Signaling Pathways
MPTP is a pro-toxin that, upon entering the brain, is metabolized into its active toxic form, 1-

methyl-4-phenylpyridinium (MPP⁺). This conversion is primarily catalyzed by the enzyme

monoamine oxidase B (MAO-B) located in glial cells. MPP⁺ is then selectively taken up by

dopaminergic neurons via the dopamine transporter (DAT).

Once inside dopaminergic neurons, MPP⁺ accumulates in the mitochondria and inhibits

Complex I of the electron transport chain. This inhibition leads to a cascade of detrimental

events, including ATP depletion, the generation of reactive oxygen species (ROS), oxidative

stress, and ultimately, apoptotic cell death of dopaminergic neurons in the substantia nigra.

The following diagram illustrates the key steps in the MPTP neurotoxic pathway.
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Caption: MPTP metabolic and neurotoxic pathway.

Experimental Protocols for Inducing Parkinsonism
in Mice
The MPTP-induced mouse model is a cornerstone for studying Parkinson's disease

pathogenesis and for the preclinical evaluation of novel therapeutics. The following protocol is a

widely used method for inducing a consistent dopaminergic lesion.

Materials and Reagents
MPTP hydrochloride (CAS 23007-85-4)

Sterile saline (0.9% NaCl)

C57BL/6 mice (male, 8-10 weeks old)

Sterile syringes and needles (27-30 gauge)

Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses. Note:

MPTP is a hazardous substance and should be handled with extreme caution in a

designated area.

Dosing Regimen
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Several dosing regimens have been established. A common acute protocol involves multiple

intraperitoneal (i.p.) injections over a single day to induce a significant and rapid loss of

dopaminergic neurons.

Preparation of MPTP Solution:

On the day of injection, dissolve MPTP hydrochloride in sterile saline to a final

concentration of 2 mg/mL. This calculation should account for the hydrochloride salt. To

achieve a dose of 20 mg/kg of free base MPTP, the administered dose of MPTP
hydrochloride will be higher.

Filter-sterilize the solution using a 0.22 µm syringe filter.

Administration:

Administer four i.p. injections of the MPTP solution (10 mL/kg body weight) at 2-hour

intervals.

A control group of mice should receive equivalent volumes of sterile saline.

Post-Injection Monitoring and Analysis
Monitor the animals closely for any signs of distress.

Behavioral testing (e.g., rotarod, open field) can be performed 7 days post-injection to

assess motor deficits.

For neurochemical and histological analysis, animals are typically euthanized 7-21 days after

the final MPTP injection.

Striatal dopamine levels can be quantified using high-performance liquid chromatography

(HPLC).

The loss of dopaminergic neurons in the substantia nigra pars compacta (SNpc) can be

assessed by tyrosine hydroxylase (TH) immunohistochemistry.

The following diagram outlines the general experimental workflow for the MPTP mouse model.
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Caption: Experimental workflow for the MPTP mouse model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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